Cas no 1803807-43-3 (3,5-Dimethyl-2-nitrobenzenesulfonamide)

• Product Name: 3,5-Dimethyl-2-nitrobenzenesulfonamide
• CAS No: 1803807-43-3
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 5004919
• Update Time: 2025-10-12

3,5-Dimethyl-2-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-nitrobenzenesulfonamide

• Inchi： 1S/C8H10N2O4S/c1-5-3-6(2)8(10(11)12)7(4-5)15(9,13)14/h3-4H,1-2H3,(H2,9,13,14)
• InChI Key： WRHVQQLTKBFGIF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: 1
• Topological Polar Surface Area: 114

Additional information on 3,5-Dimethyl-2-nitrobenzenesulfonamide

Comprehensive Guide to 3,5-Dimethyl-2-nitrobenzenesulfonamide (CAS No. 1803807-43-3): Properties, Applications, and Industry Insights

3,5-Dimethyl-2-nitrobenzenesulfonamide (CAS No. 1803807-43-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrobenzenesulfonamide derivative combines a sulfonamide group with a nitro-substituted aromatic ring, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing novel antimicrobial and anti-inflammatory agents.

The compound's molecular structure features two methyl groups at the 3 and 5 positions of the benzene ring, which significantly influence its physicochemical properties and reactivity. These substitutions enhance the compound's stability while maintaining sufficient reactivity for further chemical transformations. Current studies focus on optimizing synthetic routes for 3,5-Dimethyl-2-nitrobenzenesulfonamide to improve yield and purity, addressing one of the most frequently searched topics in organic chemistry forums.

In the context of green chemistry trends, researchers are exploring eco-friendly synthesis methods for nitroaromatic sulfonamides like this compound. Recent publications highlight catalytic approaches that reduce waste generation and energy consumption during production. This aligns with growing industry demands for sustainable chemical processes, a hot topic in both academic and industrial circles.

The spectroscopic characterization of 1803807-43-3 has been thoroughly documented, with detailed NMR, IR, and mass spectrometry data available in scientific literature. These analytical profiles are crucial for quality control in pharmaceutical intermediate manufacturing, another area where this compound shows promise. Its potential as a precursor for biologically active molecules makes it a subject of ongoing patent applications worldwide.

From a commercial perspective, 3,5-Dimethyl-2-nitrobenzenesulfonamide suppliers are seeing increased demand from research institutions and specialty chemical companies. Market analysts note growing interest in custom synthesis of nitrobenzenesulfonamide derivatives, particularly for drug development projects targeting resistant bacterial strains. The compound's structure-activity relationships are being extensively studied to unlock new therapeutic applications.

Handling and storage recommendations for this compound emphasize standard laboratory precautions for nitroaromatic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are advised during manipulation. These safety considerations are frequently addressed in chemical safety databases and material handling guidelines.

The future outlook for CAS 1803807-43-3 appears promising, with several research groups investigating its incorporation into heterocyclic compound synthesis. Its dual functionality (sulfonamide and nitro groups) offers multiple points for chemical modification, making it a versatile intermediate. This characteristic has sparked discussions in medicinal chemistry forums about its potential role in developing next-generation therapeutics.

Quality standards for 3,5-Dimethyl-2-nitrobenzenesulfonamide production continue to evolve, with analytical methods becoming more sophisticated. Recent advancements in HPLC analysis of sulfonamide derivatives have enabled better impurity profiling, addressing one of the key concerns in fine chemical manufacturing. These developments contribute to the compound's growing reputation as a reliable research chemical with consistent performance characteristics.

Academic interest in this compound extends to computational chemistry studies examining its molecular docking properties. Researchers are using in silico methods to predict how derivatives of 1803807-43-3 might interact with biological targets. This approach aligns with current trends in computer-aided drug design, reducing development timelines and costs for new pharmaceutical candidates.

The global market for specialty chemical intermediates like this nitrobenzenesulfonamide derivative is expected to grow steadily, driven by expanding pharmaceutical R&D budgets. Industry reports highlight increasing investments in innovative chemical entities, with particular focus on compounds exhibiting both synthetic versatility and potential biological activity. This positions 3,5-Dimethyl-2-nitrobenzenesulfonamide as a compound worth watching in coming years.